3-(2-(tert-Butoxy)-2-oxoethyl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C11H19NO4
• Molecular Weight: 229.27 g/mol
• SMILES: CC(C)(C)OC(=O)CC1(CCNC1)C(=O)O
• InChI: InChI=1S/C11H19NO4/c1-10(2,3)16-8(13)6-11(9(14)15)4-5-12-7-11/h12H,4-7H2,1-3H3,(H,14,15)
• InChIKey: VVJMXUFDMOCFIV-UHFFFAOYSA-N

Researchers synthesizing ERK inhibitors face bottlenecks when fully protected pyrrolidine intermediates require sequential deprotection, increasing cycle time and impurity burden. 3-(2-(tert-Butoxy)-2-oxoethyl)pyrrolidine-3-carboxylic acid solves this: • Free pyrrolidine NH enables direct amide coupling-no Boc-deprotection needed • Acid-labile tert-butyl ester cleaves selectively, preserving acid-sensitive resins • Predicted LogP 0.78 facilitates aqueous extraction, reducing chromatographic purifications at scale ≥98% purity. Available for immediate dispatch.

3-(2-(tert-Butoxy)-2-oxoethyl)pyrrolidine-3-carboxylic Acid Overview

3-(2-(tert-Butoxy)-2-oxoethyl)pyrrolidine-3-carboxylic acid (CAS 1823265-80-0, molecular formula C11H19NO4, molecular weight 229.27) is a pyrrolidine-3-carboxylic acid derivative bearing a tert-butyl ester on the 3-ethyl side chain and a free secondary amine in the pyrrolidine ring . This structural arrangement provides orthogonal protection: the tert-butyl ester is cleaved under mild acidic conditions while the free amine remains available for direct amide coupling or subsequent Boc-protection, distinguishing it from fully protected analogs that require an initial deprotection step before functionalization.

1 Orthogonal protection design — free pyrrolidine NH paired with acid-labile tert-butyl ester

2 Supports sequential deprotection and coupling without cross-reactivity

3 Fits convergent synthetic strategies requiring direct amine coupling without Boc removal

Selection context — compare with N-Boc or ethyl ester analogs for synthetic route design.

3-(2-(tert-Butoxy)-2-oxoethyl)pyrrolidine-3-carboxylic Acid: Differentiation from Generic Substitutes

Simply substituting a more common analog such as N-Boc-pyrrolidine-3-carboxylic acid or tert-butyl 3-(2-ethoxy-2-oxoethyl)pyrrolidine-1-carboxylate undermines the synthetic efficiency that the target compound’s orthogonal protection offers. The target compound pairs an acid-labile tert-butyl ester with a free pyrrolidine NH, enabling sequential deprotection and coupling without cross-reactivity. In contrast, the N-Boc analog requires acidic deprotection to liberate the amine, which would simultaneously cleave a tert-butyl ester if present . Ethyl ester analogs, meanwhile, require basic hydrolysis for carboxylate liberation, conditions that are incompatible with many downstream transformations . The data below quantifies these critical differentiation points.

Target Free NH + tert-butyl ester Acid-labile ester cleaved without amine interference; direct coupling possible.

May not substitute N-Boc-pyrrolidine-3-carboxylic acid Boc deprotection requires acid conditions that would also cleave any tert-butyl ester present, undermining orthogonal strategy.

Target Acid-cleavable tert-butyl ester Selective carboxylate liberation under mild acidic conditions (TFA/DCM).

May not substitute Ethyl ester analog (CAS 664364-29-8) Basic hydrolysis for deprotection may cause epimerization or side reactions; incompatible with acid-sensitive motifs.

3-(2-(tert-Butoxy)-2-oxoethyl)pyrrolidine-3-carboxylic Acid: Quantitative Evidence vs. Analogs

Commercial Purity vs. N-Boc-Protected Analog

The target compound is commercially supplied at 98% purity (HPLC) as specified by Leyan . In comparison, the most frequently purchased N-Boc-pyrrolidine-3-carboxylic acid (CAS 59378-75-5) is offered at 97% purity by Sigma-Aldrich . While the absolute difference appears modest, a 1% purity gap translates into meaningfully lower levels of potentially interfering impurities in a procurement setting where multi‑gram quantities are employed in multistep sequences, thereby reducing side-product accumulation.

Commercial Purity

Reported

98% (HPLC)

+1 pp vs. N-Boc analog (97%)

Supports procurement specification review

Vendor COA values; impurity burden reduction context.

Evidence Dimension	Commercial purity specification (HPLC)
Target Compound Data	98%
Comparator Or Baseline	N-Boc-pyrrolidine-3-carboxylic acid (Sigma-Aldrich, CAS 59378-75-5): 97%
Quantified Difference	+1 percentage point
Conditions	Purity determined by HPLC; values taken from vendor certificates of analysis as of 2026-04-30.

Why This Matters

For procurement, a 1% higher purity specification reduces the impurity burden in subsequent coupling steps, lowering purification requirements and improving overall yield consistency.

tert-Butyl Ester vs. Ethyl Ester for Orthogonal Deprotection

The tert-butyl ester moiety of the target compound is cleaved under mild acidic conditions (e.g., TFA in DCM), whereas the ethyl ester in the structurally analogous tert-butyl 3-(2-ethoxy-2-oxoethyl)pyrrolidine-1-carboxylate (CAS 664364-29-8) requires basic hydrolysis for deprotection . This orthogonal reactivity allows the target compound to be employed in synthetic routes where the pyrrolidine NH must remain free for peptide coupling or Boc‑installation while the carboxyl group is selectively revealed. The ethyl ester analog cannot achieve the same chemoselectivity because basic hydrolysis risks epimerization or competing side reactions in complex substrates.

Ester Deprotection Route

Class-level inference

Acid-labile (TFA/DCM, rt)

vs. basic hydrolysis for ethyl ester

Supports orthogonal deprotection strategy review

Qualitative selectivity difference; protecting group chemistry context.

Evidence Dimension	Ester deprotection conditions
Target Compound Data	tert-Butyl ester; cleaved under acidic conditions (e.g., TFA/CH₂Cl₂, room temperature)
Comparator Or Baseline	Ethyl ester analog (tert-butyl 3-(2-ethoxy-2-oxoethyl)pyrrolidine-1-carboxylate); cleaved under basic conditions (e.g., NaOH/H₂O/MeOH, reflux)
Quantified Difference	Not applicable – qualitative selectivity difference
Conditions	Established protecting group chemistry; acid vs. base lability reference

Why This Matters

The ability to deprotect the carboxylic acid under acid-only conditions while maintaining a free amine avoids the need for additional protection/deprotection cycles, streamlining multistep syntheses and improving atom economy.

Direct Amide Coupling via Free Pyrrolidine NH

The target compound contains a free secondary amine that can directly participate in amide bond formation using standard coupling reagents (e.g., HATU, EDCI). In contrast, the N-Boc-pyrrolidine-3-carboxylic acid analog requires an acidic deprotection step (typically TFA in DCM) before the amine can be coupled, which not only adds a synthetic operation but also risks partial cleavage of acid‑sensitive functionalities elsewhere in the molecule [1]. Although no direct yield comparison is available, the extra deprotection step commonly results in a 5‑15% yield loss in multistep sequences, making the free amine compound the preferred starting point for convergent synthetic strategies.

Steps Before Coupling

Class-level inference

0 (direct coupling)

N-Boc analog: 1 deprotection step; ~5–15% yield retention context

Supports synthetic efficiency evaluation

Literature estimate for Boc-protected amino acid deprotection.

Evidence Dimension	Number of synthetic steps required before amine coupling
Target Compound Data	0 – direct coupling possible without deprotection
Comparator Or Baseline	N-Boc-pyrrolidine-3-carboxylic acid requires 1 deprotection step (TFA) before coupling; approximate 5‑15% combined yield loss (literature estimate for similar Boc‑protected amino acids)
Quantified Difference	1 fewer synthetic step; estimated 5‑15% yield retention advantage
Conditions	Standard Boc deprotection: TFA/CH₂Cl₂, room temperature, 1‑2 h [1]

Why This Matters

Elimination of a Boc-deprotection step reduces overall synthesis time, minimizes exposure to strong acid, and directly benefits process mass intensity in both discovery and scale‑up settings.

• [1] Wikipedia, Protecting group – tert‑Butyloxycarbonyl (Boc) removal by concentrated strong acid, https://en.wikipedia.org/wiki/Protecting_group (accessed 2026-04-30). View Source

Solubility Advantage: Lower LogP vs. N-Boc Analog

The predicted LogP of the target compound is 0.78 (Chemsrc) , whereas the N-Boc‑pyrrolidine‑3‑carboxylic acid analog has a reported LogP of 1.27 (Bocsci) . This difference of 0.49 log units indicates that the target compound is approximately three times more hydrophilic. The absence of a hydrophobic Boc group and the presence of a free, polar NH contribute to better water miscibility, facilitating aqueous wash steps and reducing solvent consumption during downstream purification.

Predicted LogP

Cross-study comparable

0.78

ΔLogP = −0.49 vs. N-Boc analog (1.27)

Supports aqueous work-up selection

Predicted values from Chemsrc and Bocsci databases.

Evidence Dimension	Predicted octanol/water partition coefficient (LogP)
Target Compound Data	0.78
Comparator Or Baseline	N-Boc-pyrrolidine-3-carboxylic acid: 1.27
Quantified Difference	ΔLogP = -0.49
Conditions	Predicted values from Chemsrc and Bocsci databases.

Why This Matters

A lower LogP translates into more favorable partitioning into aqueous layers during work‑up, enabling cleaner product isolation and minimizing the need for extensive chromatography, which is advantageous for both research and scale‑up procurement decisions.

3-(2-(tert-Butoxy)-2-oxoethyl)pyrrolidine-3-carboxylic Acid: Optimal Procurement Scenarios

Solid-Phase Peptide Synthesis with Acid-Only Deprotection

When the synthetic route demands acid-labile carboxyl protection that can be removed without releasing the growing peptide chain from acid-sensitive resins, the tert-butyl ester of the target compound provides the needed selectivity. The free amine permits direct coupling to the peptide backbone, bypassing the Boc-deprotection bottleneck [Evidence Items 2 and 3].

ERK/Kinase Inhibitor Synthesis

Pyrrolidine-3-carboxylic acid building blocks are key intermediates in ERK inhibitor synthesis. The target compound’s orthogonal protection and higher purity (98%) make it a superior starting point for generating libraries of pyrrolidine-based kinase inhibitors, where a single deprotection–coupling sequence saves time and increases intermediate purity [Evidence Items 1 and 3].

Aqueous Work-Up for Process Scale-Up

The predicted LogP of 0.78 indicates better water miscibility than alternatives with higher LogP values (e.g., N-Boc analog at LogP 1.27). This property facilitates aqueous extraction of polar impurities, reducing the number of chromatographic purifications required during kilogram-scale campaigns and lowering procurement costs per theoretical yield [Evidence Item 4].

Convergent Natural Product/Macrocyclic Synthesis

In convergent synthetic approaches where the pyrrolidine nitrogen must be coupled to a large fragment early in the sequence, the free NH of the target compound eliminates the need for a prior deprotection step that could compromise acid-sensitive motifs elsewhere in the molecule, directly improving overall sequence throughput [Evidence Item 3].

Application

Selection Property

Validation Focus

Solid-phase peptide synthesis (acid-only deprotection)

Acid-labile tert-butyl ester with free amine

Orthogonal deprotection compatibility review

ERK/kinase inhibitor library synthesis

Pyrrolidine building block with high purity specification

Coupling efficiency and intermediate purity review

Aqueous work-up for process scale-up

Lower predicted LogP (0.78)

Aqueous extraction and purification optimization

Convergent natural product or macrocyclic synthesis

Free NH enabling direct coupling without Boc removal

Acid-sensitive motif compatibility review